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Compound of Interest

Compound Name: co-Codaprin

Cat. No.: B167000

Technical Support Center: Codeine
Immunoassays

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive troubleshooting guides and frequently asked questions
(FAQs) regarding cross-reactivity issues encountered in immunoassays for codeine.

Frequently Asked Questions (FAQSs)

Q1: What is cross-reactivity in the context of codeine immunoassays?

Al: Cross-reactivity is a phenomenon where the antibodies in an immunoassay, designed to
detect a specific target analyte (in this case, codeine), also bind to other structurally similar or
dissimilar molecules.[1][2] This binding can lead to a signal being generated in the absence of
the target analyte, resulting in a false-positive result.[1][2][3] Immunoassays for opiates often
target morphine and codeine, but due to structural similarities, they can also react with other
opioids.[3][4]

Q2: What are the most common substances known to cross-react with opiate immunoassays?

A2: A variety of substances can cause false-positive results in opiate immunoassays. These
include:
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o Other Opioids: Structurally related opioids are a major source of cross-reactivity. These
include morphine (which is also a metabolite of codeine), hydrocodone, hydromorphone, and
dihydrocodeine.[2][5][6][7] The extent of cross-reactivity can vary significantly between
different assays.[2][8]

e Quinolone Antibiotics: Certain antibiotics, such as levofloxacin and ofloxacin, have been
shown to cross-react with some opiate immunoassays, leading to false-positive results.[9]
[10][11]

e Poppy Seeds: Consumption of poppy seeds can lead to detectable levels of morphine and
codeine in urine, resulting in a true-positive result that may be misinterpreted as illicit drug
use.[10][12] To mitigate this, the federal government raised the cutoff threshold for opiates in
workplace drug testing.[12][13]

o Other Medications: Case reports have suggested potential cross-reactivity from drugs like
rifampin and even some over-the-counter medications, although this is less common and
often dependent on the specific assay.[9][10]

Q3: How do | interpret a positive codeine result if the subject is also taking morphine?

A3: This is a complex scenario because codeine is metabolized in the body to morphine.[14]
[15][16] Therefore, a person taking codeine will likely have both codeine and morphine present
in their urine. Conversely, commercial morphine preparations may contain small amounts of
codeine.[14] To distinguish between codeine use and morphine use, it is often necessary to
perform quantitative analysis using a confirmatory method like Gas Chromatography-Mass
Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).
The ratio of codeine to morphine (C/M) can sometimes help determine the primary drug
ingested.[14]

Q4: Can different immunoassay cutoffs affect the detection of codeine and cross-reacting
substances?

A4: Yes, the cutoff concentration is a critical factor. A lower cutoff (e.g., 300 ng/mL) will be more
sensitive and detect lower concentrations of codeine and cross-reacting substances.[8] A
higher cutoff (e.g., 2000 ng/mL), as used in federal workplace drug testing, is designed to
reduce the number of positive results from incidental exposures like poppy seed consumption.
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[12][13] Opiate assays with a 300 ng/mL cutoff show nearly 100% positivity for codeine
challenges of 1000 ng/mL.[8]

Q5: What is the difference between a screening test (immunoassay) and a confirmatory test
(e.g., GC-MS)?

A5: Screening tests, like immunoassays, are designed to be rapid and inexpensive methods for
presumptively identifying the presence of a drug or drug class.[1][3] They are highly sensitive
but may lack specificity, leading to potential false positives.[1] Confirmatory tests, such as GC-
MS or LC-MS/MS, are highly specific and sensitive analytical methods that can definitively
identify and quantify the exact substance present in a sample.[12][14] It is a standard and
recommended practice to confirm all presumptive positive screening results with a more
specific, independent chemical technique.[3][12]

Troubleshooting Guide

Problem: An unexpected positive result for codeine was obtained from an immunoassay.

This guide will help you navigate the steps to investigate a potential false-positive result.

Workflow for Investigating Unexpected Positive Results
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Unexpected Positive

Codeine Immunoassay Result

Step 1: Review Subject's
Medication & Dietary History

'

Identify Potential Cross-Reactants?
(e.g., other opioids, quinolones,
poppy seeds)

Step 2: Check Immunoassay
Package Insert for Known
Cross-Reactivities

v

No obvious source identified.
Proceed to confirmatory testing
for definitive result.

Is the Substance Listed
as a Cross-Reactant?

Yes / Unsurg No

Step 3: Perform Confirmatory
Testing (LC-MS/MS or GC-MS)

Confirmatory Test Positive
for Codeine/Metabolites?

Result is a False Positive.
Report findings and document
the interfering substance.

Result is a True Positive.
Investigate source of exposure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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